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Abstract
4-Ethyl-3-thiosemicarbazide is a derivative of thiosemicarbazide, a class of compounds

recognized for their diverse biological activities. This technical guide provides an in-depth

overview of the physicochemical properties, synthesis, and spectral characterization of 4-Ethyl-
3-thiosemicarbazide. This document is intended to be a comprehensive resource for

researchers and professionals involved in medicinal chemistry and drug discovery, offering

detailed experimental methodologies and data presentation to facilitate further investigation

and application of this compound.

Physicochemical Properties
4-Ethyl-3-thiosemicarbazide, with the chemical formula C3H9N3S, is a white to very slightly

yellow crystalline powder.[1] Its fundamental physicochemical properties are summarized in the

tables below, providing a quantitative basis for its handling, formulation, and potential biological

interactions.

Table 1: General and Physical Properties
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Property Value Reference

Molecular Formula C3H9N3S [2][3]

Molecular Weight 119.19 g/mol [3][4]

Melting Point 82-84 °C [2][3]

Boiling Point 187.4 °C at 760 mmHg [2]

Density 1.142 g/cm³ [2]

Refractive Index 1.564 [2]

Appearance
White to very slightly yellow

fine crystalline powder
[1]

Table 2: Solubility and Partitioning
Property Value Reference

LogP 0.82620 [2]

pKa 10.91 ± 0.70 (Predicted) [1]

Vapor Pressure 0.63 mmHg at 25°C [2]

Synthesis Protocol
The synthesis of 4-Ethyl-3-thiosemicarbazide is typically achieved through the reaction of

ethyl isothiocyanate with hydrazine hydrate.[5] This method is a common and effective route for

the preparation of N-substituted thiosemicarbazides.

Experimental Procedure
Reaction Setup: In a suitable reaction vessel, dissolve ethyl isothiocyanate (1.378 g, 15.8

mmol) in methanol (100 mL).[5]

Addition of Hydrazine Hydrate: Cool the solution in an ice bath. Slowly add 85% hydrazine

hydrate (0.931 g, 15.8 mmol) dropwise to the solution over a period of approximately 15

minutes.[5]
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Reaction: After the addition is complete, remove the ice bath and continue stirring the

reaction mixture at room temperature for 3 hours.[5]

Isolation of Product: Remove the solvent under reduced pressure. The resulting solid can be

purified by recrystallization from methanol to yield 4-ethyl-3-thiosemicarbazide as a white

solid (0.856 g, 45% yield).[5]

Synthesis Workflow of 4-Ethyl-3-thiosemicarbazide
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A flowchart illustrating the synthesis of 4-Ethyl-3-thiosemicarbazide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.chemicalbook.com/synthesis/4-ethyl-3-thiosemicarbazide.htm
https://www.benchchem.com/product/b082095?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/4-ethyl-3-thiosemicarbazide.htm
https://www.benchchem.com/product/b082095?utm_src=pdf-body-img
https://www.benchchem.com/product/b082095?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082095?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectral Characterization
Spectroscopic data is essential for the structural elucidation and confirmation of 4-Ethyl-3-
thiosemicarbazide.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum provides characteristic signals for the ethyl group (a

triplet for the methyl protons and a quartet for the methylene protons) and the N-H protons

of the thiosemicarbazide moiety.[6]

¹³C NMR: The carbon NMR spectrum shows distinct signals for the carbons of the ethyl

group and a downfield signal for the thiocarbonyl (C=S) carbon.[6]

Infrared (IR) Spectroscopy: The IR spectrum displays characteristic absorption bands

corresponding to the N-H, C-H, C-N, and C=S functional groups present in the molecule.[2]

Mass Spectrometry (MS): Mass spectral analysis confirms the molecular weight of the

compound.[2]

Biological Activities and Potential Applications
Thiosemicarbazides and their derivatives are known to exhibit a wide range of biological

activities, including antimicrobial, antifungal, antiviral, and anticancer properties.[7][8] 4-Ethyl-
3-thiosemicarbazide serves as a valuable building block in the synthesis of more complex

molecules with potential therapeutic applications.[9] For instance, it has been used in the

synthesis of saccharin derivatives that show cytotoxic activity against human breast cancer cell

lines.[1][10] Furthermore, metal complexes derived from 4-Ethyl-3-thiosemicarbazide have

been synthesized and investigated for their biological activities.[11] The imine group (C=N)

formed in thiosemicarbazone derivatives is often critical for their antimicrobial activities.[7]
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Potential Biological Activities of 4-Ethyl-3-thiosemicarbazide Derivatives
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Relationship between 4-Ethyl-3-thiosemicarbazide and its derivatives' activities.

Safety and Handling
4-Ethyl-3-thiosemicarbazide is classified as an irritant.[2] It is known to cause skin, eye, and

respiratory irritation.[3] Appropriate personal protective equipment, including gloves, safety

glasses, and a dust mask, should be worn when handling this compound.[3] It should be stored

in a cool, dry, and dark place in a sealed container.[1]

Conclusion
4-Ethyl-3-thiosemicarbazide is a versatile compound with well-defined physicochemical

properties. The straightforward synthesis and the potential for derivatization make it a valuable

precursor for the development of novel therapeutic agents. This technical guide provides a

solid foundation of data and methodologies to support further research and development efforts

in the fields of medicinal chemistry and drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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